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Compound of Interest

Compound Name: Tinodasertib

Cat. No.: B607376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tinodasertib, also known as ETC-206, is a selective inhibitor of MAP kinase-interacting

kinases 1 and 2 (MNK1 and MNK2).[1][2][3] These kinases are involved in the phosphorylation

of the eukaryotic initiation factor 4E (eIF4E), a key regulator of protein synthesis.[3][4][5] By

inhibiting MNK1/2, Tinodasertib blocks eIF4E phosphorylation, thereby interfering with the

translation of mRNAs involved in tumor cell proliferation and survival.[3][4] This makes

Tinodasertib a compound of significant interest in oncology research and drug development.

Proper dissolution and handling of Tinodasertib are critical for accurate and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock

solutions of Tinodasertib for in vitro and in vivo studies.[1][5] This document provides detailed

protocols for the dissolution of Tinodasertib in DMSO, along with important data and handling

information.

Quantitative Data Summary
The following table summarizes key quantitative data for Tinodasertib relevant to its

dissolution and use in research.
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Property Value Source(s)

Molecular Weight 408.5 g/mol [4]

Solubility in DMSO
≥ 5 mg/mL (in a 10% DMSO

formulation)
[1]

Typical Stock Conc. 10 mM in DMSO [1][5]

MNK1 IC₅₀ 64 nM [1]

MNK2 IC₅₀ 86 nM [1]

HeLa cell p-eIF4E IC₅₀ 321 nM [1]

Signaling Pathway of Tinodasertib
The diagram below illustrates the signaling pathway targeted by Tinodasertib.
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Caption: Tinodasertib inhibits MNK1/2, preventing eIF4E phosphorylation and subsequent

mRNA translation.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Tinodasertib Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Tinodasertib in DMSO, a

common concentration for in vitro experiments.[5]

Materials:

Tinodasertib powder (MW: 408.5 g/mol )

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Pipettes

Procedure:

Weighing Tinodasertib:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 1 mg of Tinodasertib powder into the tube. For larger volumes, adjust

the mass accordingly (e.g., 5 mg for a larger stock).

Calculating DMSO Volume:

To prepare a 10 mM stock solution from 1 mg of Tinodasertib, the required volume of

DMSO is calculated as follows:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))
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Volume (L) = 0.001 g / (408.5 g/mol * 0.010 mol/L) = 0.0002448 L

Volume (µL) = 244.8 µL

For 5 mg of Tinodasertib, the required DMSO volume would be 1.224 mL.

Dissolution:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

Tinodasertib powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all solid has dissolved. If precipitation or cloudiness

persists, sonicate the tube in a water bath for 5-10 minutes.[1][6][7] Gentle warming (e.g.,

to 37°C) may also aid dissolution, but the thermostability of the compound should be

considered.[7]

Storage:

Once fully dissolved, the stock solution can be aliquoted into smaller volumes to avoid

repeated freeze-thaw cycles.[6]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[8]

Workflow for Preparing Tinodasertib Stock Solution
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Caption: A stepwise workflow for the preparation of a Tinodasertib stock solution in DMSO.

Important Considerations
DMSO Quality: Use anhydrous or molecular sieve-dried DMSO. DMSO is hygroscopic and

absorbed water can reduce the solubility of compounds.[7]

Working Solutions: For cell-based assays, dilute the DMSO stock solution in the appropriate

culture medium. The final concentration of DMSO should be kept low, typically below 0.5%,

to avoid cellular toxicity.[8] It is advisable to perform dilutions in a stepwise manner to

prevent precipitation.[8]

In Vivo Formulations: For animal studies, Tinodasertib stock solutions in DMSO are often

further diluted in vehicles such as saline with co-solvents like PEG300, Tween-80, or corn oil

to improve bioavailability and reduce toxicity.[1]

Stability: While many compounds are stable in DMSO for extended periods, it is good

practice to minimize freeze-thaw cycles.[6][9][10] If a solution has been stored for an

extended period, its efficacy should be re-confirmed.[8]

Safety: Handle Tinodasertib and DMSO in accordance with standard laboratory safety

procedures, including the use of appropriate personal protective equipment (PPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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